Cas no 568550-92-5 (2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide)

• Product Name: 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide
• CAS No: 568550-92-5
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• CID: 843752
• PubChem ID: 3727485
• Update Time: 2025-11-01

2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(3-DIMETHYLSULFAMOYL-4-METHYL-PHENYL)-ACETAMIDE
• 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide
• CS-0218742
• AKOS000115733
• 2-chloro-N-[3-(dimethylsulfamoyl)-4-methylphenyl]acetamide
• J-509069
• Z56889136
• G38363
• EN300-01925
• 568550-92-5
• 2-Chloro-N-(3-(N,N-dimethylsulfamoyl)-4-methylphenyl)acetamide

• MDL： MFCD03965873
• Inchi： 1S/C11H15ClN2O3S/c1-8-4-5-9(13-11(15)7-12)6-10(8)18(16,17)14(2)3/h4-6H,7H2,1-3H3,(H,13,15)
• InChI Key： ZIIIFUAOQPEVPU-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(C)=C(C=1)S(N(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 290.0491912g/mol
• Monoisotopic Mass: 290.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide

Professional Introduction to Compound with CAS No. 568550-92-5 and Product Name: 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide

The compound with the CAS number 568550-92-5 and the product name 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure, characterized by a chloro-substituted benzene ring connected to an acetamide moiety, further modified by a dimethylsulfamoyl group, positions it as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of N-substituted acetamides in the development of novel therapeutic agents. The presence of the dimethylsulfamoyl group in this compound not only enhances its solubility but also influences its interactions with biological targets. This modification is particularly relevant in the context of designing molecules that can modulate enzyme activity or receptor binding. The 2-chloro substituent on the aromatic ring adds another layer of complexity, potentially affecting electronic properties and metabolic stability, which are critical factors in drug design.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are often driven by their potential to address unmet medical needs. The structural motif of 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological properties. For instance, related compounds have been investigated for their roles in pain management, anti-inflammatory responses, and even oncological applications. The ability to fine-tune the structure while maintaining biological activity is a key challenge and opportunity in this field.

The development of new synthetic methodologies for this class of compounds has been a focus of recent research. Efficient synthetic routes not only facilitate the production of these molecules but also allow for rapid modifications to explore different pharmacophores. Advances in catalytic processes and green chemistry principles have enabled more sustainable and scalable synthesis, which is increasingly important in pharmaceutical manufacturing. The use of palladium-catalyzed cross-coupling reactions, for example, has streamlined the introduction of complex aryl groups into the molecular framework.

From a computational chemistry perspective, understanding the three-dimensional structure and electronic properties of 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide is crucial for predicting its behavior in biological systems. Molecular modeling techniques, including density functional theory (DFT) calculations, have become indispensable tools for rational drug design. These methods allow researchers to simulate interactions with target proteins or enzymes, providing insights into binding affinities and metabolic pathways. Such simulations can guide experimental efforts by highlighting key structural features that need optimization.

The pharmacokinetic profile of any drug candidate is another critical consideration. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that the compound reaches its intended target at an effective concentration while minimizing side effects. In vitro studies using liver microsomes or cell-based assays can provide preliminary data on metabolic stability. Additionally, xenograft models in animals offer a way to assess bioavailability and efficacy before human trials.

Collaborative efforts between academia and industry have accelerated the discovery pipeline for novel therapeutics. Open science initiatives and shared databases have facilitated knowledge exchange, allowing researchers worldwide to contribute to and benefit from collective expertise. This collaborative environment fosters innovation by pooling resources and expertise across different disciplines. The integration of artificial intelligence (AI) into drug discovery processes has also emerged as a powerful tool, enabling high-throughput virtual screening and predictive modeling.

The regulatory landscape plays a pivotal role in guiding the development and commercialization of new pharmaceuticals. Compliance with guidelines set by agencies such as the FDA (U.S. Food and Drug Administration) or EMA (European Medicines Agency) ensures that drugs are safe and effective before reaching patients. Regulatory pathways for novel compounds often involve multiple phases of clinical trials to evaluate efficacy and safety profiles comprehensively. These stringent requirements underscore the importance of robust preclinical data to support regulatory submissions.

Future directions in the study of 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide may include exploring its potential as an intermediate in larger synthetic schemes or investigating its biological activity through high-throughput screening (HTS). The versatility of this scaffold allows for diverse modifications, making it a valuable building block for medicinal chemists. Additionally, advances in biocatalysis could offer sustainable alternatives to traditional synthetic methods, aligning with global efforts toward green chemistry practices.

In conclusion, 2-chloro-N-3-(dimethylsulfamoyl)-4-methylphenylacetamide represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery programs. As research continues to uncover new applications and synthetic strategies for this compound class, it is likely to remain at the forefront of pharmaceutical development efforts worldwide.